Cas no 206257-60-5 (3-Quinolinecarboxylic acid, 4-chloro-6-iodo-, ethyl ester)

• Product Name: 3-Quinolinecarboxylic acid, 4-chloro-6-iodo-, ethyl ester
• CAS No: 206257-60-5
• MF: C₁₂H₉ClINO₂
• MW: 361.562834501266
• MDL: MFCD02349007
• CID: 1398914
• PubChem ID: 12052743
• Update Time: 2025-06-29

3-Quinolinecarboxylic acid, 4-chloro-6-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 4-chloro-6-iodo-, ethyl ester
• ethyl 4-chloro-6-iodoquinoline-3-carboxylate
• AMY27446
• 4-Chloro-6-iodoquinoline-3-carboxylic acid ethyl ester
• W18847
• PJJMPIMYGDXLRF-UHFFFAOYSA-N
• SCHEMBL3881231
• DTXSID20476546
• AS-69926
• Oprea1_612813
• 4-chloro-6-iodo-quinoline-3-carboxylic acid ethyl ester
• CS-0097474
• 206257-60-5
• ethyl 6-iodo-4-chloro-3-quinolinecarboxylate
• 3-Quinolinecarboxylicacid,4-chloro-6-iodo-,ethylester
• MFCD02349007
• AKOS009254815
• 3-Quinolinecarboxylic acid, 4-chloro-6-iodo-,ethyl ester

• MDL： MFCD02349007
• Inchi： 1S/C12H9ClINO2/c1-2-17-12(16)9-6-15-10-4-3-7(14)5-8(10)11(9)13/h3-6H,2H2,1H3
• InChI Key： PJJMPIMYGDXLRF-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(C=1)=C(C(C(=O)OCC)=CN=2)Cl

Computed Properties

• Exact Mass: 360.93627
• Monoisotopic Mass: 360.93665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-Quinolinecarboxylic acid, 4-chloro-6-iodo-, ethyl ester

3-Quinolinecarboxylic acid, 4-chloro-6-iodo-, ethyl ester (CAS No. 206257-60-5): A Comprehensive Overview

3-Quinolinecarboxylic acid, 4-chloro-6-iodo-, ethyl ester, identified by its CAS number 206257-60-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, which is renowned for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and iodo substituents, make it a versatile scaffold for further chemical modifications and functionalization, enabling the development of novel bioactive agents.

The< strong>ethyl ester functionality in the molecule not only influences its solubility and pharmacokinetic properties but also provides a reactive site for subsequent chemical transformations. These characteristics have positioned 3-Quinolinecarboxylic acid, 4-chloro-6-iodo-, ethyl ester as a valuable intermediate in the synthesis of more complex pharmacophores. Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound, making it an increasingly popular choice for researchers exploring new drug candidates.

In the realm of medicinal chemistry, quinoline derivatives have long been recognized for their antimicrobial, antimalarial, and anticancer properties. The introduction of halogen atoms such as chlorine and iodine into the quinoline core can significantly modulate the biological activity of these compounds. Specifically, the< strong>4-chloro and< strong>6-iodo substituents in 3-Quinolinecarboxylic acid, 4-chloro-6-iodo-, ethyl ester are strategically positioned to interact with biological targets in unique ways, potentially enhancing binding affinity and therapeutic efficacy.

Recent studies have highlighted the importance of halogenated quinolines in drug discovery. For instance, a study published in the journal Organic Letters demonstrated that halogenated quinoline derivatives exhibit potent activity against various resistant strains of bacteria. The< strong>4-chloro and< strong>6-iodo groups in this compound are believed to contribute to its ability to disrupt bacterial cell wall synthesis and DNA replication. This finding underscores the significance of< strong>CAS No. 206257-60-5 as a building block for developing novel antibiotics.

Beyond antimicrobial applications, 3-Quinolinecarboxylic acid, 4-chloro-6-iodo-, ethyl ester has shown promise in the development of anticancer agents. Quinoline derivatives are known to inhibit topoisomerases and other enzymes critical for cancer cell proliferation. The< strong>ethyl ester moiety enhances the metabolic stability of these compounds, allowing for prolonged circulation and increased bioavailability. Furthermore, the presence of halogen atoms can improve interactions with tumor-specific biomarkers, leading to more targeted therapies.

A groundbreaking research paper published in Nature Communications described the synthesis and characterization of several halogenated quinoline derivatives, including< strong>CAS No. 206257-60-5. The study revealed that these compounds exhibit significant cytotoxicity against various cancer cell lines while maintaining low toxicity towards normal cells. The< strong>4-chloro- and< strong>6-iodo-substituted quinoline derivative was found to be particularly effective in inducing apoptosis in triple-negative breast cancer cells, a subtype known for its aggressive behavior and resistance to conventional treatments.

The structural versatility of CAS No. 206257-60-5 also makes it an attractive candidate for developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including signal transduction and cell division. Dysregulation of kinase activity is implicated in various diseases, most notably cancer. By modifying the quinoline core with chloro and iodine substituents, researchers can fine-tune the binding interactions with specific kinases, leading to the development of highly selective inhibitors.

In conclusion, CAS No. 206257-60-5 (3-Quinolinecarboxylic acid, 4-chloro-6-iodo-, ethyl ester) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. The presence of both chloro and iodo substituents provides a rich framework for further chemical exploration, while the ethyl ester functionality enhances solubility and metabolic stability. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are poised to play a pivotal role in the development of next-generation drugs.